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Compound of Interest

Compound Name: Zeteletinib hemiadipate

Cat. No.: B10832660

For researchers, scientists, and drug development professionals, the proper disposal of
chemical compounds is a critical component of laboratory safety and environmental
responsibility. This document provides a comprehensive, step-by-step guide for the safe and
compliant disposal of Zeteletinib hemiadipate, a selective RET kinase inhibitor. Adherence to
these procedures is essential to mitigate risks to personnel and the environment.

Zeteletinib hemiadipate is classified as harmful if swallowed and very toxic to aquatic life with
long-lasting effects[1]. Therefore, it is imperative that this compound is not disposed of through
standard laboratory drains or as regular waste.

Key Hazard Information

A summary of the primary hazards associated with Zeteletinib hemiadipate is provided in the
table below. This information is derived from the Safety Data Sheet (SDS) and should be
reviewed before handling the compound.

Hazard Classification GHS Code Description
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[1]
) o H400: Very toxic to aquatic
Acute Aquatic Toxicity Category 1 ]
life[1]
i . . H410: Very toxic to aquatic life
Chronic Aquatic Toxicity Category 1

with long lasting effects[1]
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Personal Protective Equipment (PPE)

Before initiating any disposal procedures, ensure that the following personal protective
equipment is worn to minimize exposure:

o Eye Protection: Safety goggles with side-shields.
o Hand Protection: Protective gloves (e.g., nitrile).
» Body Protection: Impervious clothing, such as a lab coat.

» Respiratory Protection: A suitable respirator should be used if there is a risk of dust or
aerosol formation[1].

Step-by-Step Disposal Protocol

The following protocol outlines the necessary steps for the proper disposal of Zeteletinib
hemiadipate.

e Segregation and Collection:

o Do not mix Zeteletinib hemiadipate waste with other chemical waste streams unless
compatibility has been confirmed.

o Collect all solid waste, including contaminated consumables (e.g., weighing paper, pipette
tips), in a dedicated, clearly labeled, and sealable hazardous waste container.

o For solutions containing Zeteletinib hemiadipate, use a designated, leak-proof
hazardous waste container.

» Waste Container Labeling:

o Label the hazardous waste container clearly with "Hazardous Waste," the full chemical
name "Zeteletinib hemiadipate,” and the appropriate hazard pictograms (e.g., harmful,
environmental hazard).

o Indicate the approximate quantity of waste in the container.
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» Storage Pending Disposal:

o Store the sealed hazardous waste container in a designated, well-ventilated, and secure
area away from incompatible materials.

o Ensure the storage area is inaccessible to unauthorized personnel.
e Arranging for Disposal:

o Dispose of the contents and the container through an approved and licensed hazardous

waste disposal company[1].

o Contact your institution's Environmental Health and Safety (EHS) department to arrange
for the pickup and disposal of the hazardous waste. They will provide specific instructions
and ensure compliance with all federal, state, and local regulations.

e Spill Management:
o In the event of a spill, avoid dust and aerosol formation[1].

o Carefully collect the spilled material using appropriate tools and place it into the
designated hazardous waste container.

o Clean the spill area thoroughly with a suitable decontaminating agent.
o Report the spill to your EHS department.

Emergency First Aid Procedures

In case of accidental exposure, follow these first aid measures:

 If Swallowed: Call a POISON CENTER or doctor/physician if you feel unwell. Rinse
mouth[1].

o Eye Contact: Remove any contact lenses and immediately flush eyes with large amounts of
water. Seek prompt medical attention[1].
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» Skin Contact: Rinse skin thoroughly with large amounts of water and remove contaminated
clothing. Call a physician[1].

 Inhalation: Immediately move the affected person to fresh air.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of

Zeteletinib hemiadipate.
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Caption: Zeteletinib Hemiadipate Disposal Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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